1-[(5-bromo-2-thienyl)carbonyl]-4-(4-methylbenzyl)piperazine

• IUPAC Name: (5-bromothiophen-2-yl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19BrN2OS/c1-13-2-4-14(5-3-13)12-19-8-10-20(11-9-19)17(21)15-6-7-16(18)22-15/h2-7H,8-12H2,1H3
• InChI Key: KFBQFFBAXZHRFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(S3)Br
• Molecular Formula: C17H19BrN2OS
• Molecular Weight: 379.3 g/mol

Description

1-[(5-bromo-2-thienyl)carbonyl]-4-(4-methylbenzyl)piperazine, commonly known as BCTMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperazine derivative that has been synthesized through a multistep process, and its unique chemical structure has made it a subject of interest for researchers exploring its potential applications.

Mechanism of Action

The mechanism of action of BCTMP is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. This mechanism of action has been studied extensively in the context of its potential application as an antipsychotic drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BCTMP have not been extensively studied, but it is believed to have a significant impact on the central nervous system due to its potential as a dopamine D2 receptor antagonist.

Advantages and Limitations for Lab Experiments

The advantages of using BCTMP in lab experiments include its unique chemical structure, which makes it a subject of interest for researchers exploring its potential applications. The limitations of using BCTMP in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle and synthesize the compound.

Future Directions

There are several future directions for the study of BCTMP. One potential direction is the exploration of its potential applications in medicinal chemistry, specifically as an antipsychotic drug. Another potential direction is the synthesis of novel materials using BCTMP as a building block. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of BCTMP.

Synthesis Methods

The synthesis of BCTMP involves a multistep process that starts with the reaction of 2-aminothiophenol with 5-bromo-2-chlorobenzoyl chloride. The resulting product is then reacted with 4-methylbenzylamine to produce the final compound, BCTMP. The synthesis of BCTMP has been studied extensively, and various modifications to the process have been proposed to optimize the yield and purity of the final product.

Scientific Research Applications

BCTMP has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, BCTMP has been studied for its potential as an antipsychotic drug. In materials science, BCTMP has been explored for its potential application as a building block for the synthesis of novel materials. In analytical chemistry, BCTMP has been used as a reference standard for the development of analytical methods for the detection and quantification of piperazine derivatives in biological matrices.